Cas no 77868-08-7 (Pentanediamide, 2-[(phenylsulfonyl)amino]-, (2S)-)

• Product Name: Pentanediamide, 2-[(phenylsulfonyl)amino]-, (2S)-
• CAS No: 77868-08-7
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 530527
• PubChem ID: 71401702
• Update Time: 2025-04-19

Pentanediamide, 2-[(phenylsulfonyl)amino]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pentanediamide, 2-[(phenylsulfonyl)amino]-, (2S)-
• DTXSID60822725
• 77868-08-7
• N~2~-(Benzenesulfonyl)-L-glutamamide

• Inchi： 1S/C11H15N3O4S/c12-10(15)7-6-9(11(13)16)14-19(17,18)8-4-2-1-3-5-8/h1-5,9,14H,6-7H2,(H2,12,15)(H2,13,16)/t9-/m0/s1
• InChI Key： HVUNEICOGCOCHG-VIFPVBQESA-N
• SMILES： S(C1C=CC=CC=1)(N[C@H](C(N)=O)CCC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 141Ų